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Compound of Interest

(S)-N-Boc-2-
Compound Name:
hydroxymethylmorpholine

Cat. No.: B156450

Essential Safety and Handling Guide for (S)-N-
Boc-2-hydroxymethylmorpholine

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety, operational, and
disposal information for (S)-N-Boc-2-hydroxymethylmorpholine (CAS: 135065-76-8).
Adherence to these procedures is critical to ensure personal safety and maintain the integrity of
your research.

Hazard Identification and Personal Protective
Equipment (PPE)

(S)-N-Boc-2-hydroxymethylmorpholine is classified with the following hazards:
e Causes skin irritation (H315).[1][2]

o Causes serious eye irritation (H319).[1][2]

e May cause respiratory irritation (H335).[1][2]

The signal word for this chemical is Warning.[1][3]
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To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Item Specification

Safety glasses with side- Must comply with EN166 (EU)

Eye and Face Protection )
shields or goggles or ANSI 7Z87.1 (US) standards.

Nitrile or neoprene gloves are

Hand Protection Chemical-resistant gloves recommended. Inspect gloves
prior to use.
Body Protection Laboratory coat Should be clean and buttoned.

If dust or aerosols are
) ) Not required under normal use  generated, use a NIOSH-
Respiratory Protection _ o . _
with adequate ventilation approved respirator with a P95

(US) or P2 (EU) filter.

Safe Handling and Storage Protocols

Proper handling and storage are crucial to prevent exposure and maintain chemical stability.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]
Storage:
o Store in a tightly closed container in a dry and well-ventilated place.

 Recommended storage temperature is 2-8°C under an inert gas (nitrogen or argon).[5]
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» Keep away from incompatible materials such as strong oxidizing agents.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling (S)-N-Boc-2-
hydroxymethylmorpholine in a laboratory setting.

Preparation
- Don appropriate PPE
- Ensure fume hood is operational

Proceed to

Weighing
- Use a balance inside the fume hood
- Handle with care to avoid creating dust

Proceed to

Dissolution
- Add solvent slowly to the solid
- Use a magnetic stirrer for mixing

Proceed to

Reaction
- Transfer solution to the reaction vessel
- Monitor the reaction from outside the fume hood

Upon completion

Cleanup
- Quench the reaction as per protocol
- Dispose of waste in designated containers

Final Step

Decontamination
- Clean all glassware and surfaces
- Remove and dispose of PPE correctly

Click to download full resolution via product page
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Standard Operating Procedure for Handling (S)-N-Boc-2-hydroxymethylmorpholine.

Disposal Plan

All waste materials should be handled as hazardous waste.

Waste Type Disposal Container Procedure

Collect any unused solid
] Labeled, sealed container for material and contaminated
Solid Waste _ _ o
chemical waste disposables (e.g., weighing

paper, gloves).

) Collect all solutions containing
o Labeled, sealed container for
Liquid Waste ] the compound. Do not pour
organic solvent waste ]
down the drain.

] Rinse the container three times
] Dispose of as hazardous ] ]
Empty Containers with a suitable solvent. Collect
waste ) o
the rinsate as liquid waste.

Dispose of all waste in accordance with federal, state, and local environmental regulations.
Contact your institution's environmental health and safety (EHS) department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling (S)-N-Boc-
2-hydroxymethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156450#personal-protective-equipment-for-handling-
s-n-boc-2-hydroxymethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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